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Compound of Interest

Compound Name: (2-Bromoethyl)cyclopropane

Cat. No.: B145715 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

safety protocols and logistical plans for the use of (2-Bromoethyl)cyclopropane, a flammable

and irritant chemical compound. Adherence to these guidelines is critical to ensure personal

safety and regulatory compliance in the laboratory.

Chemical and Physical Properties
(2-Bromoethyl)cyclopropane is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1] A summary of its key chemical and physical properties is provided

below.

Property Value

Molecular Formula C₅H₉Br

Molecular Weight 149.03 g/mol [1][2]

Appearance Colorless Oil[3]

CAS Number 36982-56-6[1]

Density 1.433 ± 0.06 g/cm³[3]

Flash Point 39.2 ± 13.6 °C[3]

Boiling Point 105 - 107 °C
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Hazard Identification and Classification
This compound is classified with multiple hazards, requiring careful handling to avoid exposure.

Hazard
Classification

GHS Hazard Code Hazard Statement GHS Pictogram

Flammable liquids H226
Flammable liquid and

vapor[1]
GHS02 (Flame)

Skin

corrosion/irritation
H315

Causes skin

irritation[1]

GHS07 (Exclamation

Mark)

Serious eye

damage/eye irritation
H319

Causes serious eye

irritation[1]

GHS07 (Exclamation

Mark)

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

H335
May cause respiratory

irritation[1]

GHS07 (Exclamation

Mark)

Operational Plan: Step-by-Step Handling Protocol
All work with (2-Bromoethyl)cyclopropane must be conducted in a well-ventilated laboratory,

inside a certified chemical fume hood.[4] An operational safety shower and eyewash station

must be immediately accessible.[5][6]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory.
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Protection Type Required Equipment
Specifications and
Rationale

Eye & Face Protection
Chemical safety goggles and

face shield

Goggles should be tight-

sealing.[7] A face shield

provides additional protection

from splashes.

Hand Protection Appropriate protective gloves

Wear gloves to prevent skin

exposure.[4][6] Nitrile or

neoprene gloves are generally

recommended for halogenated

organic compounds, but

always check the

manufacturer's glove

compatibility chart.

Skin & Body Protection
Laboratory coat and

appropriate protective clothing

Wear a flame-retardant lab

coat and clothing that covers

all exposed skin to prevent

contact.[4][6]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

To be used if exposure limits

are exceeded or if irritation is

experienced. A recommended

filter type is for low boiling

organic solvents (Type AX,

Brown, conforming to EN371).

[4]

Chemical Handling
Preparation: Before handling, ensure all required PPE is donned correctly.

Aliquotting/Transfer: Use only non-sparking, spark-proof, and explosion-proof tools and

equipment for transfers to avoid ignition sources.[4][6] Ground and bond containers when

transferring material.[6] Perform all transfers slowly and carefully to minimize the generation

of aerosols or splashes.
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Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with

soap and water. Decontaminate the work area to prevent secondary exposure.

Storage
Store (2-Bromoethyl)cyclopropane in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong bases.[8][9] The storage

container should be tightly closed.[4][6] Recommended storage is often at 2-8°C, in a sealed,

dry, and light-proof container.[2] Keep away from heat, sparks, open flames, and other sources

of ignition.[4][6]

Disposal Plan
All waste containing (2-Bromoethyl)cyclopropane, including empty containers, contaminated

absorbents, and used PPE, must be treated as hazardous waste.

Waste Segregation and Collection
Liquid Waste: Collect all liquid waste containing (2-Bromoethyl)cyclopropane in a

designated, properly labeled, and sealed hazardous waste container. The container should

be compatible with halogenated organic compounds.

Solid Waste: Contaminated solid waste, such as absorbent materials, gloves, and pipette

tips, should be collected in a separate, clearly labeled hazardous waste container.

Spill Management
In the event of a spill:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the chemical fume hood is operational to manage vapors.

Containment: For small spills, use an inert absorbent material (e.g., sand, dry lime, or soda

ash) to soak up the substance.[6]

Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[4][6]
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Decontaminate: Thoroughly clean the spill area.

Final Disposal
Dispose of all hazardous waste through your institution's designated environmental health and

safety (EHS) office. Do not dispose of (2-Bromoethyl)cyclopropane down the drain.[8][10] All

disposal methods must comply with local, regional, and national regulations.

Workflow for Safe Handling of (2-
Bromoethyl)cyclopropane
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Safe Handling Workflow for (2-Bromoethyl)cyclopropane

Preparation

Handling

Post-Handling & Disposal

Don Personal Protective Equipment (PPE)

Prepare Work Area in Chemical Fume Hood

Aliquot/Transfer Using Non-Sparking Tools

Perform Experimental Procedure

Decontaminate Work Area

Wash Hands and Exposed Skin

Segregate and Store Hazardous Waste

Dispose of Waste via EHS Office

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (2-Bromoethyl)cyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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